Cas no 2228234-09-9 (tert-butyl 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpiperazine-1-carboxylate
• CAS No: 2228234-09-9
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• CID: 6236373
• PubChem ID: 165862124
• Update Time: 2025-06-08

tert-butyl 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpiperazine-1-carboxylate
• 2228234-09-9
• EN300-1884987
• tert-butyl 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]piperazine-1-carboxylate

• Inchi： 1S/C15H24N4O4/c1-15(2,3)23-14(21)19-7-6-16-11(9-19)12-8-10(13(20)22-5)17-18(12)4/h8,11,16H,6-7,9H2,1-5H3
• InChI Key： LCHZERHCJJMSCC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CC(C(=O)OC)=NN2C)C1)=O

Computed Properties

• Exact Mass: 324.17975526g/mol
• Monoisotopic Mass: 324.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.7Ų

Additional information on tert-butyl 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2228234-09-9)

tert-butyl 3-(3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS 2228234-09-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core linked to a methyl pyrazole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a key building block for kinase inhibitors and GPCR-targeted therapies.

The compound's CAS number 2228234-09-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have further amplified interest in such scaffolds, as computational models predict their compatibility with protein-binding pockets. Notably, the methoxycarbonyl and tert-butoxycarbonyl (Boc) groups enhance its solubility and stability, critical for in vitro assays.

From a synthetic chemistry perspective, tert-butyl 3-(3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate exemplifies modern fragment-based drug design principles. Its pyrazole-piperazine hybrid structure aligns with current demands for privileged pharmacophores in oncology and CNS drug development. Laboratories optimizing click chemistry or multicomponent reactions often reference this compound due to its balanced lipophilicity and hydrogen-bonding capacity.

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile (as per preliminary assessments) positions it favorably compared to traditional halogenated intermediates. This aligns with the green chemistry movement, where researchers prioritize sustainable synthetic routes. Analytical methods like HPLC-MS and NMR are routinely employed to characterize its purity, addressing the pharmaceutical industry's stringent quality-by-design (QbD) requirements.

Market analysts note growing patent filings involving derivatives of CAS 2228234-09-9, particularly in immunomodulators and metabolic disorder therapeutics. Its scaffold diversity enables derivatization at multiple sites, a trait highly valued in combinatorial chemistry. Furthermore, the rise of precision medicine has spurred exploration of its enantiomeric forms using chiral chromatography techniques.

In conclusion, tert-butyl 3-(3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl)piperazine-1-carboxylate represents a compelling case study in contemporary small-molecule research. Its intersection with computational biology, green synthesis, and therapeutic innovation ensures its continued prominence in scientific literature and industrial applications.